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Abstract

Delphinidin 3,5-diglucoside, a prominent member of the anthocyanin family, is a water-
soluble pigment responsible for a wide array of blue, purple, and red hues observed in the
flowers, fruits, and leaves of many plant species. Its color expression is intricately linked to
vacuolar pH, co-pigmentation with other flavonoids, and the presence of metal ions. This
technical guide provides an in-depth exploration of the biosynthesis of delphinidin 3,5-
diglucoside, its pivotal role in plant pigmentation, and the factors influencing its stability and
color manifestation. Furthermore, this guide details established experimental protocols for the
extraction, quantification, and identification of this significant anthocyanin, and presents
guantitative data on its occurrence in various plant sources. The information is intended to
serve as a comprehensive resource for researchers in plant biology, natural product chemistry,
and drug development.

Introduction

Anthocyanins are a class of flavonoids that play a crucial role in plant physiology, acting as key
pigments in reproductive tissues to attract pollinators and seed dispersers.[1] Among the six
common anthocyanidins, delphinidin and its glycosides are responsible for the blue and purple
colors in many flowers and fruits.[1][2] Delphinidin 3,5-diglucoside is a diglycosylated form of
delphinidin, where glucose molecules are attached at the 3 and 5 positions of the aglycone.[3]
This glycosylation enhances its stability and water solubility.[2] The final perceived color is not
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solely dependent on the presence of delphinidin 3,5-diglucoside but is also influenced by a
complex interplay of factors within the plant cell, including vacuolar pH, co-pigmentation, and
metal ion chelation.[4][5] Understanding the biosynthesis and physicochemical properties of
delphinidin 3,5-diglucoside is essential for fields ranging from plant breeding for novel flower
colors to the development of natural colorants and potential pharmaceuticals.

Biosynthesis of Delphinidin 3,5-diglucoside

The biosynthesis of delphinidin 3,5-diglucoside is a well-characterized branch of the
flavonoid pathway, occurring in the cytoplasm of plant cells.[6] The pathway begins with the
general phenylpropanoid pathway, leading to the formation of chalcone, which is then
isomerized to naringenin. A series of enzymatic reactions, including hydroxylation, reduction,
and glycosylation, ultimately yield delphinidin 3,5-diglucoside.

The key enzymatic steps are:

Chalcone Synthase (CHS) and Chalcone Isomerase (CHI): Initiate the flavonoid pathway.

o Flavanone 3-hydroxylase (F3H): Hydroxylates naringenin to dihydrokaempferol.

o Flavonoid 3',5'-hydroxylase (F3'5'H): A critical enzyme that hydroxylates dihydrokaempferol
to dihydromyricetin, directing the pathway towards delphinidin synthesis. The presence and
activity of F3'5'H are often the determining factors for the production of delphinidin-based
pigments.[7]

» Dihydroflavonol 4-reductase (DFR): Reduces dihydromyricetin to leucodelphinidin.

¢ Anthocyanidin Synthase (ANS) or Leucoanthocyanidin Dioxygenase (LDOX): Oxidizes
leucodelphinidin to the unstable delphinidin aglycone.[6]

o UDP-glucose:flavonoid 3-O-glucosyltransferase (UFGT) and Anthocyanidin 5,3-O-
glucosyltransferase: These glucosyltransferases catalyze the addition of glucose moieties to
the 3 and 5 positions of the delphinidin aglycone, forming the stable delphinidin 3,5-
diglucoside.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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